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Compound of Interest

Compound Name: Glyphosate monoammonium
CAS No.: 40465-66-5
Cat. No.: B12279329
Get Quote
. J

This technical guide provides an in-depth overview of monoammonium glyphosate, a widely
used herbicide. The information is tailored for researchers, scientists, and professionals in drug
development, offering detailed data on its chemical identity, physicochemical properties,
synthesis, and analytical methods.

Chemical Identification and Properties

Monoammonium glyphosate is the ammonium salt of N-(phosphonomethyl)glycine. Its
chemical identity is crucial for regulatory and scientific purposes.

e CAS Number: 40465-66-5[1][2]

e |[UPAC Names:
o ammonium N-[(hydroxyphosphinato)methyl]glycine[1]
o N-(phosphonomethyl)glycine monoammonium salt[1][3]

o azane;2-(phosphonomethylamino)acetic acid[4]
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The compound is a derivative of glyphosate, the parent acid (CAS No: 1071-83-6).[1][5]

Physicochemical Data

A summary of the key physicochemical properties of monoammonium glyphosate is presented
in Table 1.

Property Value Source
Molecular Formula C3H11N20sP [1114]
Molecular Weight 186.10 g/mol [4]
Appearance White crystalline solid [6]
Solubility Soluble in water [61[7]
Melting Point >190 °C (decomposes)

Synthesis of Monoammonium Glyphosate

The synthesis of monoammonium glyphosate typically involves the neutralization of glyphosate
acid with ammonia. Several patented methods describe this process, aiming for a high-purity,
stable product.

Experimental Protocol: Slurry-Based Synthesis

This protocol is adapted from publicly available patent literature describing the formation of a
concentrated aqueous solution of ammonium glyphosate.

Materials:

Solid particulate glyphosate acid

Water (deionized)

Aqueous or anhydrous ammonia

Agitator-equipped reaction vessel
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Procedure:

» Slurry Formation: In the reaction vessel, mix solid particulate glyphosate acid with water. The
typical weight ratio of water to glyphosate acid ranges from 0.5:1 to 3:1.[8] Agitation is
necessary to create a homogeneous slurry.[8]

o Neutralization: Gradually add a base that provides ammonium cations (e.g., aqueous or
anhydrous ammonia) to the slurry. The amount of base should be approximately
stoichiometric, ranging from 0.8 to 1.25 mole equivalents of ammonia per mole of glyphosate
acid.[8]

o Reaction: Allow the acid-base reaction to proceed. The reaction is exothermic, and the heat
generated can be used to evaporate some of the water, concentrating the resulting
ammonium glyphosate solution.[9][10] The reaction is generally complete shortly after the
addition of the base.[8]

» Drying (Optional): If a solid product is desired, the resulting concentrated solution or paste
can be dried using methods such as drum drying to yield a particulate solid.[3]

» Milling (Optional): To achieve a specific particle size, the solid product can be milled, for
instance, in a jet mill, to produce a fine powder.[8]

Mechanism of Action: Inhibition of the Shikimate
Pathway

Monoammonium glyphosate, like its parent compound, functions as a herbicide by disrupting
the shikimate pathway in plants and some microorganisms.[11][12] This pathway is essential
for the synthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan), which are
vital for protein synthesis and overall plant growth.[11][13]

The key step inhibited by glyphosate is the enzymatic action of 5-enolpyruvylshikimate-3-
phosphate (EPSP) synthase.[11][12][13] By blocking this enzyme, glyphosate prevents the
production of EPSP, leading to a deficiency in aromatic amino acids and ultimately, plant death.
[11] The shikimate pathway is absent in mammals, which contributes to the selective toxicity of
glyphosate towards plants.[11]
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Mechanism of action of monoammonium glyphosate.

Analytical Methods for Determination

The quantification of monoammonium glyphosate in various matrices is essential for
environmental monitoring, food safety, and research. Due to its high polarity and lack of a
strong chromophore, direct analysis can be challenging.[14] Chromatographic techniques,
often coupled with derivatization, are the most common analytical approaches.

Experimental Protocol: LC-MS/MS with FMOC
Derivatization

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-
MS/MS) is a sensitive and selective method for glyphosate determination.[2] Derivatization with
9-fluorenylmethyl chloroformate (FMOC-CI) is frequently employed to improve chromatographic
retention and detection.[15]

Materials:
o Water sample

e Phosphate buffer

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12279329/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-monoammonium-glyphosate
http://medcraveonline.com/MOJT/MOJT-04-00088.pdf
https://www.mdpi.com/2076-3417/15/13/6979
https://pmc.ncbi.nlm.nih.gov/articles/PMC11130892/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12279329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

9-fluorenylmethyl chloroformate (FMOC-CI) solution in acetone

Borate buffer

Ethyl ether

Anion exchange HPLC column

Fluorescence or mass spectrometric detector

Procedure:

e Sample Preparation:

o Filter the water sample to remove particulate matter.[16]

o Add phosphate buffer and concentrate the sample, for example, by rotary evaporation.[16]
o Perform a final filtration of the concentrated sample.[16]

o Derivatization:

o

In a reaction vial, mix an aliquot of the prepared sample with borate buffer.[16]

[e]

Add the FMOC-CI solution in acetone to initiate the derivatization reaction.[16]

o

Allow the reaction to proceed at room temperature.

[¢]

Remove excess FMOC-CI reagent by liquid-liquid extraction with ethyl ether.[16]
o Chromatographic Analysis:

o Inject the derivatized sample into an HPLC system equipped with an anion exchange
column.[16]

o Separate the FMOC derivatives of glyphosate and its primary metabolite,
aminomethylphosphonic acid (AMPA).
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o Detect the eluted compounds using a fluorescence detector or, for higher selectivity and

sensitivity, a tandem mass spectrometer.[16]
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General experimental workflow for glyphosate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [A Comprehensive Technical Guide to Monoammonium
Glyphosate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12279329/docs#a-comprehensive-technical-guide-to-
monoammonium-glyphosate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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